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Compound of Interest

Compound Name:
Deoxyfuconojirimycin

hydrochloride

Cat. No.: B1139675 Get Quote

Technical Support Center: Deoxyfuconojirimycin
Hydrochloride
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility, preparation, and experimental use

of Deoxyfuconojirimycin hydrochloride.

Frequently Asked Questions (FAQs)
Q1: What is Deoxyfuconojirimycin hydrochloride?

Deoxyfuconojirimycin hydrochloride is a potent and specific competitive inhibitor of the

lysosomal enzyme alpha-L-fucosidase 1 (FUCA1).[1][2] This enzyme is responsible for the

hydrolytic cleavage of terminal fucose residues from glycoproteins and glycolipids.[3][4][5]

Inhibition of FUCA1 leads to the accumulation of fucose-containing molecules, which can be

used to study the roles of fucosylation in various biological processes.

Q2: What are the primary research applications of Deoxyfuconojirimycin hydrochloride?

Deoxyfuconojirimycin hydrochloride is primarily used in glycobiology research to investigate

the functional roles of fucosylated glycoconjugates in cellular processes such as cell signaling,

adhesion, migration, and proliferation. It is a valuable tool for studying the pathological
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mechanisms of diseases associated with abnormal fucosylation, including cancer and the rare

lysosomal storage disorder, fucosidosis.

Q3: How should I store Deoxyfuconojirimycin hydrochloride powder and its stock solutions?

Powder: The solid powder should be stored at -20°C for long-term stability (up to 3 years).[6]

Stock Solutions: Aliquoted stock solutions are stable for up to 6 months when stored at -80°C

and for up to 1 month when stored at -20°C.[1][2] It is highly recommended to prepare

single-use aliquots to avoid repeated freeze-thaw cycles.[1][7] Aqueous solutions should be

used fresh and are not recommended for storage for more than one day.[8]

Solubility Data
The solubility of Deoxyfuconojirimycin hydrochloride can vary based on the solvent and

temperature. The following table summarizes available solubility data.

Solvent Solubility Notes

Water
≥ 100 mg/mL (≥ 544.57 mM)[1]

[2]
Freely soluble.

DMSO ~10 mg/mL

Data for the related compound

1-Deoxynojirimycin

Hydrochloride.[7][8]

PBS (pH 7.2) ~1 mg/mL

Data for the related compound

1-Deoxynojirimycin

Hydrochloride.[7][8]

*Note: Data is for the related iminosugar 1-Deoxynojirimycin Hydrochloride and should be used

as an estimate. It is always recommended to perform a small-scale solubility test before

preparing a large stock solution.

Experimental Protocols
Preparation of a 100 mM Aqueous Stock Solution
Materials:
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Deoxyfuconojirimycin hydrochloride powder

Sterile, nuclease-free water

Sterile conical tubes (e.g., 1.5 mL or 15 mL)

Vortex mixer

Sterile 0.22 µm syringe filter and syringe

Procedure:

Weighing: Aseptically weigh the desired amount of Deoxyfuconojirimycin hydrochloride
powder in a sterile conical tube. For example, to prepare 1 mL of a 100 mM stock solution,

weigh 18.36 mg of the powder (Molecular Weight: 183.63 g/mol ).

Dissolving: Add the desired volume of sterile water to the tube. Vortex the solution thoroughly

until the powder is completely dissolved. If dissolution is slow, gentle warming to 37°C or

brief sonication can be employed.[7][8]

Sterilization: Sterilize the stock solution by passing it through a 0.22 µm syringe filter into a

new sterile tube.[1][9]

Aliquoting and Storage: Dispense the sterile stock solution into smaller, single-use aliquots to

prevent contamination and degradation from repeated freeze-thaw cycles.[7] Label the

aliquots clearly with the compound name, concentration, solvent, and date of preparation.

Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for short-term

storage (up to 1 month).[1]
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Workflow for Stock Solution Preparation

1. Weigh Powder

2. Dissolve in Solvent

Add sterile water

3. Filter Sterilize (0.22 µm)

Ensure complete dissolution

4. Aliquot into single-use tubes

Dispense aseptically

5. Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing Deoxyfuconojirimycin hydrochloride stock solution.

General Protocol for Cell Culture Experiments
Materials:

Prepared stock solution of Deoxyfuconojirimycin hydrochloride

Mammalian cell line of interest

Complete cell culture medium
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Sterile cell culture plates or flasks

Procedure:

Cell Seeding: Seed cells at the desired density and allow them to adhere or stabilize

overnight.

Preparation of Working Solution: On the day of the experiment, thaw an aliquot of the

Deoxyfuconojirimycin hydrochloride stock solution. Prepare the final working

concentration by diluting the stock solution directly into pre-warmed complete cell culture

medium. For example, to achieve a final concentration of 1 mM from a 100 mM stock, dilute

10 µL of the stock solution into 990 µL of medium.

Treatment: Remove the existing medium from the cells and replace it with the medium

containing the desired concentration of Deoxyfuconojirimycin hydrochloride.

Incubation: Incubate the cells for the desired experimental duration.

Analysis: Following incubation, cells can be harvested for downstream analysis, such as

western blotting, migration assays, or cell viability assays.

Troubleshooting Guide
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Issue Possible Cause(s) Troubleshooting Steps

Difficulty Dissolving Powder

The compound may have

absorbed moisture, or the

solvent is saturated.

- Ensure you are using high-

purity, sterile water. - Gentle

warming to 37°C and/or brief

sonication can aid dissolution.

[7][8] - If solubility issues

persist, consider preparing a

more dilute stock solution.

Precipitation in Cell Culture

Medium

The final concentration

exceeds the solubility limit in

the complex aqueous

environment of the medium.

Interaction with components in

the cell culture medium (e.g.,

serum proteins).

- Perform a solubility test with

a small volume of your

complete cell culture medium

before the main experiment. -

Prepare fresh working

solutions immediately before

adding them to your cells. -

Consider a stepwise dilution

method: first, dilute the stock in

a small volume of serum-free

media, vortex gently, and then

add this to the final volume of

complete media.

Inconsistent Experimental

Results

The stock solution may have

degraded due to improper

storage or repeated freeze-

thaw cycles.

- Always use freshly thawed

aliquots for each experiment. -

Prepare a fresh stock solution

if degradation is suspected. -

Ensure consistent cell culture

conditions (e.g., cell density,

passage number).

Unexpected Cellular Toxicity The final concentration of the

compound is too high for the

specific cell line.

- Perform a dose-response

curve to determine the optimal

non-toxic working

concentration for your cell line.

- Always include a vehicle

control (medium with the same

final concentration of the
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solvent used for the stock

solution) to distinguish the

effects of the compound from

the effects of the solvent.

Signaling Pathway
Deoxyfuconojirimycin hydrochloride acts by inhibiting alpha-L-fucosidase 1 (FUCA1).

FUCA1 is a key enzyme in the lysosomal degradation of fucose-containing glycoproteins and

glycolipids. Its inhibition leads to an accumulation of these fucosylated molecules, which can

impact various cellular signaling pathways. While the direct downstream signaling

consequences of FUCA1 inhibition are context-dependent and complex, research has

implicated altered fucosylation in the modulation of pathways involved in cell migration and

cancer progression, such as the FAK/Src signaling axis.
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Conceptual Pathway of FUCA1 Inhibition
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Caption: Inhibition of FUCA1 by Deoxyfuconojirimycin hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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